Cas no 22609-15-0 (3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid)

• Product Name: 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid
• CAS No: 22609-15-0
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5740761
• PubChem ID: 97627434
• Update Time: 2025-05-26

3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 22609-15-0
• 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid
• 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoicacid
• 3-(2-Oxo-5,6,7,8-tetrahydro-2H-quinolin-1-yl)-propionic acid
• 1(2H)-Quinolinepropanoic acid, 5,6,7,8-tetrahydro-2-oxo-

• Inchi： 1S/C12H15NO3/c14-11-6-5-9-3-1-2-4-10(9)13(11)8-7-12(15)16/h5-6H,1-4,7-8H2,(H,15,16)
• InChI Key： VTFQIDYRIGHYHP-UHFFFAOYSA-N
• SMILES： O=C1C=CC2CCCCC=2N1CCC(=O)O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Melting Point: 179.5-180 °C(Solv: water (7732-18-5))
• Boiling Point: 511.8±33.0 °C(Predicted)
• pka: 4.33±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives

Additional information on 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid

Professional Introduction to 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic Acid (CAS No. 22609-15-0)

3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 22609-15-0, has garnered considerable attention due to its potential applications in drug development and molecular biology. The intricate structure of this molecule, featuring a tetrahydroquinoline core and an acetoxypropionic acid moiety, positions it as a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, known for its versatility in modulating biological pathways. Its presence in 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid suggests that this compound may exhibit a range of biological activities. Recent studies have highlighted the importance of tetrahydroquinoline derivatives in the development of therapeutic agents targeting neurological disorders, cancer, and infectious diseases. The acetoxypropionic acid group further enhances the compound's potential by providing a site for functionalization and interaction with biological targets.

Recent advancements in chemical biology have underscored the significance of small molecules like 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid in understanding complex biological mechanisms. Researchers have been exploring its potential as a tool compound in high-throughput screening assays to identify novel drug candidates. The compound's ability to interact with various enzymes and receptors makes it a promising candidate for studying enzyme kinetics and receptor binding affinities.

In the realm of drug discovery, the synthesis of derivatives of 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid has been a focus of numerous research groups. The introduction of different substituents at the acetoxypropionic acid moiety has led to the discovery of new compounds with enhanced pharmacological properties. For instance, modifications at the C-3 position of the tetrahydroquinoline ring have resulted in compounds with improved solubility and bioavailability.

The structural features of 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid also make it an attractive candidate for material science applications. The tetrahydroquinoline core can serve as a building block for designing organic semiconductors and luminescent materials. These materials are increasingly important in the development of optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The acetoxypropionic acid group can be further functionalized to tailor the electronic properties of these materials.

The synthesis of 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriate precursors to form the tetrahydroquinoline ring system. Subsequent functionalization at the C-3 position introduces the acetoxypropionic acid moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmacological potential of 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid has been further explored through computational modeling and molecular dynamics simulations. These studies have provided insights into how the compound interacts with biological targets at the atomic level. Such computational approaches are invaluable in guiding experimental design and optimizing drug candidates for better efficacy and reduced side effects.

Future research directions for 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid include its use as a scaffold for designing novel therapeutics. By incorporating additional functional groups or exploring different derivatives, researchers aim to uncover new biological activities that could lead to breakthroughs in treating various diseases. Additionally, green chemistry principles are being applied to improve the sustainability of its synthesis, reducing waste and energy consumption.

The versatility of 3-(2-Oxo-5,6,7,8-tetrahydroquinolin-1(2H)-yl)propanoic acid extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its unique structure allows for modifications that can enhance its performance in these areas. For instance， derivatives can be designed to act as potent agrochemicals by targeting specific enzymes involved in plant growth regulation.

In conclusion， 3-(2-Oxo-5，6，7，8-tetrahydroquinolin-l(2H)-yl)propanoic acid (CAS No．22609-lS-SO) is a multifaceted compound with significant potential across multiple fields． Its structural features， coupled with its pharmacological properties， make it an invaluable asset in drug discovery， material science， and beyond． As research continues to uncover new applications， this compound is poised to play an increasingly important role in scientific advancements．